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Compound of Interest

Compound Name: Sodium ferrous citrate

CAS No.: 43160-25-4

Cat. No.: B15094255

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the spectroscopic analysis of sodium
ferrous citrate complex, a compound of significant interest in pharmaceutical and food

industries for iron supplementation. The following sections detail the core spectroscopic

techniques used for its characterization, presenting quantitative data in structured tables,

outlining experimental protocols, and visualizing complex workflows. This document

synthesizes findings from multiple research endeavors to offer a comprehensive resource for

professionals in drug development and scientific research.

Introduction to Sodium Ferrous Citrate Complex
Sodium ferrous citrate is a complex where ferrous iron (Fe²⁺) is chelated by citric acid. The

stability and bioavailability of the iron are significantly influenced by the coordination

environment, which can be elucidated using various spectroscopic techniques. While much of

the existing literature focuses on the more stable ferric (Fe³⁺) citrate complexes, understanding

the spectroscopic signature of the ferrous form is crucial for quality control and formulation

development.
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Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is a fundamental technique for studying the formation and stability of iron-

citrate complexes in solution. The electronic transitions within the complex, particularly charge

transfer bands, give rise to characteristic absorption spectra.

Quantitative UV-Vis Spectroscopic Data
The UV-Vis spectra of iron-citrate complexes are highly dependent on pH, the molar ratio of

iron to citrate, and the oxidation state of the iron.
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Complex/Cond
ition

λmax (nm)
Molar
Extinction
Coefficient (ε)

Isosbestic
Point(s) (nm)

Reference

Iron(III)-Citrate

(cFe = 4 × 10⁻⁴

mol L⁻¹, c cit =

0.01 mol L⁻¹, pH

0.52-1.42)

- - ≈266 [1]

Iron(III)-Citrate

(cFe = 4 × 10⁻⁴

mol L⁻¹, c cit =

0.01 mol L⁻¹, pH

1.92-2.99)

- - ≈354 [1]

Iron(III)-Citrate

(Acidic pH range

2.10 to 3.73)

- - 350 [2][3]

Iron(III)-Citrate

(Above

physiological pH)

- - 320 [2][3]

Mononuclear

Iron(III)-Dicitrate

Complex

((NH₄)₅Fe(C₆H₄

O₇)₂·2H₂O, pH

8.0)

Shoulder around

450
≈ 30 M⁻¹cm⁻¹ - [4]

Experimental Protocol: UV-Vis Spectrophotometric
Analysis
This protocol outlines the procedure for analyzing iron-citrate complexes as a function of pH.

Objective: To determine the pH-dependent speciation of iron-citrate complexes in an aqueous

solution.
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Materials:

Ferric nitrate nonahydrate (Fe(NO₃)₃·9H₂O) or Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

Citric acid monohydrate or Trisodium citrate dihydrate

Sodium hydroxide (NaOH) and Hydrochloric acid (HCl) for pH adjustment

Deionized water

UV-Vis Spectrophotometer

Procedure:

Stock Solution Preparation: Prepare stock solutions of the iron salt and citric acid of known

concentrations.

Sample Preparation:

For a typical experiment, prepare a series of solutions with a constant concentration of

iron (e.g., 4 x 10⁻⁴ mol L⁻¹) and citrate (e.g., 0.01 mol L⁻¹ or 0.1 mol L⁻¹).[1]

Adjust the pH of each solution incrementally using NaOH or HCl, covering a range from

acidic to neutral or basic conditions (e.g., pH 2 to 8).[1][2][3]

Allow the solutions to equilibrate overnight.[1]

Spectroscopic Measurement:

Record the UV-Vis absorption spectrum for each solution over a wavelength range of 190

nm to 820 nm.[2]

Use deionized water or a solution containing all reagents except the iron salt as a blank.

Data Analysis:

Plot the absorbance spectra for the different pH values.
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Identify the presence of isosbestic points, which indicate the existence of two or more

spectrally distinct species in equilibrium.[1][2][3]

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is a powerful tool for probing the coordination of the citrate ligand to the

iron center. The vibrational frequencies of the carboxylate and hydroxyl groups of citric acid are

sensitive to complexation.

Key FT-IR Vibrational Frequencies for Iron-Citrate
Complexes
The interaction of iron with the carboxylate and hydroxyl groups of citrate leads to shifts in their

characteristic vibrational bands.
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Functional
Group

Wavenumber
(cm⁻¹) (Pure
Sodium
Citrate)

Wavenumber
(cm⁻¹) (Iron-
Citrate
Complex)

Assignment Reference

Fe-O Vibration - ~587
Metal-oxygen

linkage

Fe-O Vibrations - 564 and 433

Arising from

tetrahedral and

octahedral sites

in magnetite

nanoparticles

[5]

Carboxylate

(asymmetric

stretch)

~1590
Shifted upon

complexation

Coordination of

carboxylate to

iron

[5][6][7]

Carboxylate

(symmetric

stretch)

~1420
Shifted upon

complexation

Coordination of

carboxylate to

iron

[5][6][7]

C-O-H (hydroxyl) ~1100-1000
Broadening and

shifting

Involvement of

the hydroxyl

group in

chelation

[6]

Experimental Protocol: FT-IR Analysis
This protocol describes the preparation of a solid sample for FT-IR analysis.

Objective: To identify the functional groups involved in the coordination of citrate to iron.

Materials:

Sodium ferrous citrate complex (solid)

Potassium bromide (KBr), spectroscopic grade

Agate mortar and pestle

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.researchgate.net/figure/FTIR-spectra-of-citrate-capped-Fe3O4-NPs-a-and-pure-C-6H5Na3O7-2H2O-b_fig5_228679338
https://www.researchgate.net/figure/FTIR-spectra-of-citrate-capped-Fe3O4-NPs-a-and-pure-C-6H5Na3O7-2H2O-b_fig5_228679338
https://www.researchgate.net/figure/FT-IR-spectra-of-a-Fe-3-O-4-MNPs-b-sodium-citrate-treated-Fe-3-O-4-MNPs-c-bare_fig3_279175322
https://www.researchgate.net/figure/FTIR-spectra-of-a-iron-oxide-nanoparticles-b-sodium-citrate-03-M-treated-iron_fig4_228110849
https://www.researchgate.net/figure/FTIR-spectra-of-citrate-capped-Fe3O4-NPs-a-and-pure-C-6H5Na3O7-2H2O-b_fig5_228679338
https://www.researchgate.net/figure/FT-IR-spectra-of-a-Fe-3-O-4-MNPs-b-sodium-citrate-treated-Fe-3-O-4-MNPs-c-bare_fig3_279175322
https://www.researchgate.net/figure/FTIR-spectra-of-a-iron-oxide-nanoparticles-b-sodium-citrate-03-M-treated-iron_fig4_228110849
https://www.researchgate.net/figure/FT-IR-spectra-of-a-Fe-3-O-4-MNPs-b-sodium-citrate-treated-Fe-3-O-4-MNPs-c-bare_fig3_279175322
https://www.benchchem.com/product/b15094255/docs?utm_src=pdf-body#spectroscopic-analysis-of-sodium-ferrous-citrate-complex-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15094255?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydraulic press for pellet making

FT-IR Spectrometer

Procedure:

Sample Preparation:

Thoroughly dry the sodium ferrous citrate sample.

Prepare the sample as a 3-3.5% dispersion in anhydrous potassium bromide.[8]

Grind a small amount of the sample with KBr in an agate mortar and pestle to obtain a

fine, homogeneous powder.

Press the mixture into a thin, transparent pellet using a hydraulic press.

Spectroscopic Measurement:

Place the KBr pellet in the sample holder of the FT-IR spectrometer.

Record the infrared spectrum, typically in the range of 4000 to 400 cm⁻¹.

Data Analysis:

Identify the characteristic absorption bands for the carboxylate and hydroxyl groups.

Compare the spectrum of the complex with that of free citric acid or sodium citrate to

determine the shifts in vibrational frequencies upon complexation.[5][6]

Other Spectroscopic Techniques
While UV-Vis and FT-IR are primary methods, a more comprehensive understanding of the

sodium ferrous citrate complex is achieved by employing additional spectroscopic

techniques.

Mössbauer Spectroscopy: This technique is particularly sensitive to the oxidation state (Fe²⁺

vs. Fe³⁺) and the coordination environment of the iron nucleus.[9] It can provide quantitative
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information on the relative amounts of different iron species in a sample.[9] At a 1:1 iron-to-

citrate molar ratio, polynuclear species are predominant.[9]

Electron Paramagnetic Resonance (EPR) Spectroscopy: EPR is used to study species with

unpaired electrons, making it suitable for high-spin Fe³⁺ complexes.[9] The presence of a

signal near g = 4.3 is characteristic of a high-spin rhombic Fe³⁺ species.[4]

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) can

determine the stoichiometry of iron-citrate complexes, such as 1:1 and 2:1 metal-to-ligand

ratios.[10][11] It can also provide insights into the nuclearity (mononuclear, dinuclear,

trinuclear) of the complexes in solution.[11][12]

Synthesis of Sodium Ferrous Citrate
The properties of the sodium ferrous citrate complex are highly dependent on the synthesis

method.

Experimental Protocol: Synthesis of Sodium Ferrous
Citrate
This protocol is adapted from a patented method for producing sodium ferrous citrate.[13]

Objective: To synthesize sodium ferrous citrate from a water-soluble ferrous salt and

trisodium citrate.

Materials:

Ferrous sulfate heptahydrate (FeSO₄·7H₂O) or Ferrous chloride

Trisodium citrate dihydrate

Deionized water

Procedure:

Reaction Setup:
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Prepare an aqueous solution of trisodium citrate. For example, dissolve 292 g of trisodium

citrate dihydrate in 436 mL of water.[13]

Prepare an aqueous solution of the ferrous salt. For example, dissolve ferrous sulfate in

water.

Heat the trisodium citrate solution to above 90°C.[13]

Reaction:

React one molar equivalent of the water-soluble ferrous salt with 2.1 to less than 3 molar

equivalents of trisodium citrate.[13]

Add the ferrous salt solution to the heated trisodium citrate solution while stirring. Crystals

may begin to precipitate during this addition.[13]

Maintain the temperature above 90°C and continue stirring. The pH at the completion of

mixing should be around 5.5.[13]

Isolation and Purification:

Cool the reaction mixture to approximately 25°C to allow for complete crystallization.[13]

Filter the precipitated white or greenish-white salt.[13][14]

Wash the crystals with water.[13]

Dry the product. For instance, drying with warm air at 82°C for 5 hours has been reported.

[13]

Visualizing Experimental Workflows
Diagrams created using the DOT language help to visualize the logical flow of the experimental

and analytical processes.
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Synthesis of Sodium Ferrous Citrate

Spectroscopic Analysis
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Caption: Workflow for the synthesis and spectroscopic analysis of sodium ferrous citrate.
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Caption: Logical flow for studying the pH dependence of iron-citrate complexes using UV-Vis

spectroscopy.

Conclusion
The spectroscopic analysis of sodium ferrous citrate complex is a multifaceted process

requiring the integration of several analytical techniques. UV-Vis and FT-IR spectroscopy serve

as foundational methods for routine characterization, while Mössbauer, EPR, and mass

spectrometry provide deeper structural insights. The protocols and data presented in this guide

offer a robust framework for researchers, scientists, and drug development professionals to

effectively characterize this important iron complex, ensuring its quality, stability, and efficacy in

various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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